molecular formula C13H9F3N2S B8372593 2-[(Thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile

2-[(Thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile

Cat. No.: B8372593
M. Wt: 282.29 g/mol
InChI Key: UCBIGBANHNPFFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(Thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile is a useful research compound. Its molecular formula is C13H9F3N2S and its molecular weight is 282.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9F3N2S

Molecular Weight

282.29 g/mol

IUPAC Name

2-(thiophen-3-ylmethylamino)-5-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C13H9F3N2S/c14-13(15,16)11-1-2-12(10(5-11)6-17)18-7-9-3-4-19-8-9/h1-5,8,18H,7H2

InChI Key

UCBIGBANHNPFFK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)F)C#N)NCC2=CSC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-5-trifluoromethylbenzonitrile 1A (1.11 g, 5.87 mmol) and 3-(aminomethyl)thiophene 1B (1.0 g, 8.85 mmol) in trifluoromethylbenzene (10 mL) was added diisopropylethylamine (2.3 g, 17.8 mmol). The reaction mixture was heated in a microwave reactor at 160° C. for 30 minutes. Ethyl acetate (100 mL) was added and the organic layer was washed with 1 N hydrochloric acid and brine. The organic layer was dried over sodium sulfate. The organic solvent was evaporated under reduced pressure to provide 2-[(thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile 1C (1.42 g, 5.04 mmol) which was used in the next step without further purification.
Quantity
1.11 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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